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Compound of Interest

5-Chloro-2,4,6-
Compound Name:
trifluoroisophthalonitrile

Cat. No. B160395

Disclaimer: This guide focuses on the environmental impact of Chlorothalonil (2,4,5,6-
tetrachloroisophthalonitrile) as a representative of halogenated isophthalonitrile fungicides. Due
to a lack of publicly available environmental data for 5-Chloro-2,4,6-trifluoroisophthalonitrile,
Chlorothalonil is used as a surrogate based on structural similarity. The data presented here for
Chlorothalonil should not be directly extrapolated to 5-Chloro-2,4,6-trifluoroisophthalonitrile
without further experimental verification.

This guide provides a comparative analysis of the environmental fate and ecotoxicological
effects of the broad-spectrum fungicide Chlorothalonil against other common alternatives. The
information is intended for researchers, scientists, and drug development professionals to
facilitate informed decisions in agricultural and chemical research.

Environmental Fate and Persistence

The environmental persistence of a fungicide is a critical factor in its overall environmental
impact. This section compares the persistence of Chlorothalonil in soil and aquatic
environments with that of other fungicides.

Table 1. Comparison of Soil Persistence for Selected Fungicides
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Fungicide

Soil Half-Life
(DT50)

Key Factors
Influencing
Persistence

Primary
Degradation
Products

Chlorothalonil

1 to 2 months, with
some studies
reporting < 1to 3.5
days under specific
conditions.[1][2][3]

Soil type, organic
matter content,
moisture,
temperature, and

microbial activity.[4]

4-hydroxy-2,5,6-
trichloroisophthalonitril
e (more persistent
than the parent

compound).[5][6]

Azoxystrobin

Can be persistent in

soil.

Soil type, microbial

activity.

Pyraclostrobin

8.4 to 89 days in

terrestrial field studies.

[7]

Transformation is a
major dissipation

route.

BF500-3 and BF500-6
(tend to bind to soil).

[7]

Copper-Based
Fungicides

Accumulate in soil and
do not readily break
down.[8]

Soil pH and carbon

content.

Biofungicides

Short environmental
lifespan, do not pollute

soil and water.[9]

Microbial activity,
environmental

conditions.

Natural compounds.

Table 2: Comparison of Aquatic Persistence for Selected Fungicides
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. . . . Key Factors Influencing
Fungicide Aquatic Half-Life (DT50) .
Persistence

< 2 hours in water/sediment
systems, but residues can be
detected for up to 30 days.[3] )
] o o Photolysis, pH, presence of
Chlorothalonil Stable to hydrolysis in acidic -
N ) natural photosensitizers.[5]
conditions, but breaks down in
neutral to basic conditions

(half-life of 4 to 64 days).[6][10]

Can be persistent in water
Azoxystrobin systems under certain

conditions.

) Rapid photolysis in water (half- )
Pyraclostrobin ] Light exposure.
life of 0.062 days).[7]

Copper-Based Fungicides Can accumulate in sediments. Water chemistry.

) o Generally low persistence in
Biofungicides ) )
aquatic environments.

Ecotoxicity

The toxicity of a fungicide to non-target organisms is a major concern for its environmental risk
assessment. The following tables summarize the acute toxicity of Chlorothalonil and its
alternatives to key aquatic organisms.

Table 3: Acute Toxicity to Fish (96-hour LC50)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.tandfonline.com/doi/abs/10.1080/10643389609388486
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Environmental_Fate_of_Chlorothalonil_versus_the_Obscure_Data_on_Chloraniformethan.pdf
https://www.mda.state.mn.us/chlorothalonil-fungicide
https://pubmed.ncbi.nlm.nih.gov/24984836/
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0051-0022/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Fungicide

Species

LC50 (pglL)

Rainbow Trout (Oncorhynchus

Chlorothalonil _ 45
myKkiss)
Bluegill Sunfish (Lepomis -
macrochirus)
) Rainbow Trout (Oncorhynchus
Azoxystrobin ) 470
myKkiss)
Bluegill Sunfish (Lepomis
I _ (Lep 1100
macrochirus)
_ Rainbow Trout (Oncorhynchus
Pyraclostrobin ) 6.5
mykiss)
Rainbow Trout (Oncorhynchus
Copper Sulfate 200 - 5000

myKkiss)

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the

test organisms over a specified period.

Table 4: Acute Toxicity to Aquatic Invertebrates (48-hour EC50)

Fungicide Species EC50 (pg/L)
Chlorothalonil Daphnia magna 70
Azoxystrobin Daphnia magna 259
Pyraclostrobin Daphnia magna 11

Copper Sulfate Daphnia magna 20 - 400

EC50 (Effective Concentration 50): The concentration of a substance that causes a defined

effect (e.g., immobilization) in 50% of the test organisms over a specified period.

Degradation Pathways
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Understanding the degradation pathways of a fungicide is crucial for predicting the formation of
potentially harmful metabolites.

Alternative Fungicide Degradation

Photolysis/Metabolism ~

Pyraclostrobin Metabolites

Photolysis/Metabolism

Azoxystrobin —>| Metabolites

A

Chlorothalonil Degradation

Hydrolysis/Microbial Action
Chlorothalonil =g 4-hydroxy-2,5,6-trichloroisophthalonitrile

Further Degradation Products

Click to download full resolution via product page

Caption: Simplified degradation pathways of Chlorothalonil and alternative fungicides.

Experimental Protocols

The data presented in this guide are typically generated using standardized experimental
protocols, such as those developed by the Organisation for Economic Co-operation and
Development (OECD).

OECD 307: Aerobic and Anaerobic Transformation in
Soil

This test guideline is designed to determine the rate and route of degradation of a chemical in
soil under both aerobic and anaerobic conditions.[6]

e Principle: The test substance, typically radiolabeled, is applied to soil samples.
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 Incubation: The treated soil is incubated in the dark under controlled temperature and
moisture conditions.

e Analysis: At various time intervals, soil samples are extracted and analyzed to determine the
amount of the parent compound remaining and to identify major degradation products.[11]
[12]

o Endpoints: The primary endpoints are the half-life (DT50) of the test substance and the
identification and quantification of transformation products.

OECD 203: Fish, Acute Toxicity Test

This test is designed to determine the acute lethal toxicity of a substance to fish.[13][14][15][16]
[17]

e Principle: Fish are exposed to the test substance in a static or semi-static system for 96
hours.

e Test Organisms: Commonly used species include Rainbow Trout (Oncorhynchus mykiss)
and Zebrafish (Danio rerio).

o Concentrations: A range of concentrations of the test substance is used to determine a dose-
response relationship.

o Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

o Endpoint: The main endpoint is the LC50, the concentration that is lethal to 50% of the test
fish.[13][17]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test determines the acute toxicity of a substance to Daphnia, a key freshwater
invertebrate.[18][19][20][21][22]

e Principle:Daphnia (typically Daphnia magna), less than 24 hours old, are exposed to the test
substance for 48 hours.[18][19][20][21]

e Concentrations: A series of concentrations of the test substance is tested.
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e Observation: The number of immobilized Daphnia is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim after gentle agitation.[18]

» Endpoint: The primary endpoint is the EC50, the concentration that immobilizes 50% of the
Daphnia.[22]

Environmental Risk Assessment Workflow
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(OECD 203)

Daphnia Immobilisation
(OECD 202)

Environmental Risk
Assessment

Click to download full resolution via product page

Caption: A generalized workflow for assessing the environmental risk of a fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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